Cas no 2229644-73-7 (tert-butyl N-2-chloro-5-(2-nitroethenyl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-5-(2-nitroethenyl)phenylcarbamate
• CAS No: 2229644-73-7
• MF: C₁₃H₁₅ClN₂O₄
• MW: 298.722202539444
• CID: 6245000
• PubChem ID: 165654237
• Update Time: 2025-11-06

tert-butyl N-2-chloro-5-(2-nitroethenyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-5-(2-nitroethenyl)phenylcarbamate
• 2229644-73-7
• tert-butyl N-[2-chloro-5-(2-nitroethenyl)phenyl]carbamate
• EN300-1871202

• Inchi： 1S/C13H15ClN2O4/c1-13(2,3)20-12(17)15-11-8-9(4-5-10(11)14)6-7-16(18)19/h4-8H,1-3H3,(H,15,17)/b7-6+
• InChI Key： VTHSXAGIMHEZRQ-VOTSOKGWSA-N
• SMILES： ClC1=CC=C(/C=C/[N+](=O)[O-])C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.0720347g/mol
• Monoisotopic Mass: 298.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-2-chloro-5-(2-nitroethenyl)phenylcarbamate

Comprehensive Overview of tert-butyl N-2-chloro-5-(2-nitroethenyl)phenylcarbamate (CAS No. 2229644-73-7)

The compound tert-butyl N-2-chloro-5-(2-nitroethenyl)phenylcarbamate (CAS No. 2229644-73-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a nitroethenyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in tert-butyl N-2-chloro-5-(2-nitroethenyl)phenylcarbamate is its role in green chemistry and sustainable synthesis. With the global push toward environmentally friendly processes, this compound's compatibility with catalytic reactions and atom-efficient protocols aligns well with modern industrial demands. Recent studies highlight its utility in palladium-catalyzed cross-coupling reactions, which are pivotal for constructing complex molecular architectures.

From a structural-activity relationship (SAR) perspective, the chloro and nitroethenyl substituents on the phenyl ring contribute to its electronic and steric properties, influencing its reactivity in various chemical transformations. This has led to its use in the design of small-molecule probes for biological targets, a hot topic in precision medicine. Additionally, its stability under mild conditions makes it a preferred choice for high-throughput screening (HTS) applications.

Another area where tert-butyl N-2-chloro-5-(2-nitroethenyl)phenylcarbamate shines is in material science. Its nitro group can participate in photoinduced electron transfer (PET) processes, making it a candidate for organic electronics and sensor development. Researchers are investigating its incorporation into polymers and nanocomposites to enhance functional properties like conductivity and luminescence.

In the context of user search trends, queries such as "synthesis of tert-butyl carbamate derivatives" and "applications of nitroethenyl compounds" reflect the compound's relevance in academic and industrial settings. Frequently asked questions include its solubility profile, handling precautions, and scalability in large-scale production—topics that are thoroughly addressed in recent peer-reviewed publications.

To summarize, tert-butyl N-2-chloro-5-(2-nitroethenyl)phenylcarbamate (CAS No. 2229644-73-7) is a versatile building block with multidisciplinary applications. Its integration into drug discovery pipelines, sustainable chemistry, and advanced materials underscores its importance in contemporary scientific research. As innovation continues, this compound is poised to play an even greater role in addressing global challenges in health and technology.